![molecular formula C20H18FN3O3S B2590604 (4-((1H-imidazol-1-yl)methyl)phenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone CAS No. 1797689-29-2](/img/structure/B2590604.png)
(4-((1H-imidazol-1-yl)methyl)phenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((1H-imidazol-1-yl)methyl)phenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18FN3O3S and its molecular weight is 399.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Sulfonated Poly(ether ether ketone) for Fuel Cell Applications
Research by Li et al. (2009) focused on the synthesis of a novel sulfonated poly(ether ether ketone) containing pendant carboxyl groups for direct methanol fuel cell applications. This material demonstrates promising properties in terms of ion-exchange capacity, water uptake, proton conductivity, and methanol permeability, highlighting its potential in energy conversion technologies (Li et al., 2009).
Optical Properties of Imidazole Derivatives
Volpi et al. (2017) synthesized a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives exhibiting large Stokes' shifts and tunable quantum yields. These compounds, characterized by their significant absorption and fluorescence spectra, offer potential applications in the development of low-cost luminescent materials (Volpi et al., 2017).
Herbicidal and Insecticidal Activities
A study by Wang et al. (2015) on N-phenylpyrazolyl aryl methanone derivatives containing the arylthio/sulfinyl/sulfonyl group demonstrated favorable herbicidal and insecticidal activities. This indicates potential applications in agriculture for pest control and weed management (Wang et al., 2015).
Fluorophores for Optical Applications
Danko et al. (2012) explored the spectral properties of novel Y-shaped fluorophores based on an imidazole ring for potential use in optical applications. These fluorophores exhibit strong fluorescence in the visible region with a significant Stokes shift, suggesting their applicability in fluorescence-based technologies (Danko et al., 2012).
Synthesis of BACE1 Inhibitor for Alzheimer's Disease
Zhou et al. (2009) developed an efficient method for synthesizing a potent BACE1 inhibitor, which is relevant for the potential treatment of Alzheimer's Disease. This showcases the compound's application in the field of medicinal chemistry and drug development (Zhou et al., 2009).
properties
IUPAC Name |
[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O3S/c21-17-5-7-18(8-6-17)28(26,27)19-12-24(13-19)20(25)16-3-1-15(2-4-16)11-23-10-9-22-14-23/h1-10,14,19H,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZPNIXSDKQYTMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)CN3C=CN=C3)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.